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Compound of Interest

Compound Name: 2-Isopropylbenzaldehyde

Cat. No.: B3021911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and safety

protocols for 2-isopropylbenzaldehyde. The following sections detail its identifiers, physical

and chemical properties, and essential safety and handling information to ensure its proper use

in a laboratory setting.

Chemical Identification and Properties
2-Isopropylbenzaldehyde is an organic compound with the chemical formula C10H12O.[1] It

is a substituted benzaldehyde with an isopropyl group at the ortho position.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-isopropylbenzaldehyde.
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Property Value Reference

CAS Number 6502-22-3 [1][2]

Molecular Formula C10H12O [1][2]

Molecular Weight 148.2 g/mol [1]

Physical Form Liquid [2]

Purity 95% [2]

Storage Temperature 2-8°C [2]

Safety Information
Proper handling of 2-isopropylbenzaldehyde is crucial to ensure laboratory safety. This

section outlines the GHS classifications and necessary precautionary measures.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard information for 2-isopropylbenzaldehyde:

Hazard Class Hazard Statement Signal Word Pictogram

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning Irritant

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Warning Irritant

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
Warning Irritant

This data is based on available safety information.[2]

Precautionary Statements
The following precautionary statements should be strictly followed when handling 2-
isopropylbenzaldehyde:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Experimental Protocols: Safe Handling and Storage
The following protocols are general guidelines for the safe handling, storage, and disposal of 2-
isopropylbenzaldehyde in a research environment.

Personal Protective Equipment (PPE)
Eye Protection: Wear tight-sealing safety goggles or a face shield.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

Body Protection: Wear protective clothing to prevent skin contact.

Handling Procedures
Ensure adequate ventilation in the handling area.

Avoid direct contact with skin and eyes.

Do not ingest or inhale.

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store under an inert atmosphere.[2]

Recommended storage temperature is between 2-8°C.[2]

Incompatible materials to avoid are strong oxidizing agents and strong bases.[3]
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Spill and Disposal Procedures
Spill Containment: In case of a spill, remove all sources of ignition. Use an inert absorbent

material to soak up the chemical.[3]

Disposal: Dispose of the chemical and any contaminated materials in accordance with local,

state, and federal regulations. Do not release into the environment.[3]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-
isopropylbenzaldehyde, from preparation to disposal.

Safe Handling Workflow for 2-Isopropylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3021911#2-isopropylbenzaldehyde-cas-number-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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